Cas no 1482233-39-5 (4-(5-Bromo-3-nitropyridin-2-yl)-1-methylpiperazin-2-one)

• Product Name: 4-(5-Bromo-3-nitropyridin-2-yl)-1-methylpiperazin-2-one
• CAS No: 1482233-39-5
• MF: C₁₀H₁₁BrN₄O₃
• MW: 315.123340845108
• MDL: MFCD21426508
• CID: 4783399
• Update Time: 2025-11-01

4-(5-Bromo-3-nitropyridin-2-yl)-1-methylpiperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(5-bromo-3-nitropyridin-2-yl)-1-methylpiperazin-2-one
• 4-(5-Bromo-3-nitro-pyridin-2-yl)-1-methyl-piperazin-2-one
• 4-(5-Bromo-3-nitropyridin-2-yl)-1-methylpiperazin-2-one

• MDL： MFCD21426508
• Inchi： 1S/C10H11BrN4O3/c1-13-2-3-14(6-9(13)16)10-8(15(17)18)4-7(11)5-12-10/h4-5H,2-3,6H2,1H3
• InChI Key： ASOCIWDFWMCLOC-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)[N+](=O)[O-])N1CC(N(C)CC1)=O

Computed Properties

• Exact Mass: 314.00145 g/mol
• Monoisotopic Mass: 314.00145 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 82.3
• Molecular Weight: 315.12

Experimental Properties

• Color/Form: NA
• Flash Point: 220.9±31.5 °C

4-(5-Bromo-3-nitropyridin-2-yl)-1-methylpiperazin-2-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 4-(5-Bromo-3-nitropyridin-2-yl)-1-methylpiperazin-2-one

4-(5-Bromo-3-nitropyridin-2-yl)-1-methylpiperazin-2-one: A Comprehensive Overview

4-(5-Bromo-3-nitropyridin-2-yl)-1-methylpiperazin-2-one (CAS No: 1482233-39-5) is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential in drug development and advanced material synthesis. The compound's name itself highlights its structural components: a piperazinone ring substituted with a methyl group and a pyridine ring bearing bromine and nitro groups.

The pyridine ring in this compound plays a crucial role in its chemical reactivity and biological activity. The presence of the bromo and nitro groups introduces electronic effects that enhance the molecule's stability and reactivity, making it suitable for various chemical transformations. Recent studies have explored the use of this compound as a precursor in the synthesis of bioactive molecules, particularly in the development of anti-cancer agents.

One of the most notable advancements involving 4-(5-Bromo-3-nitropyridin-2-yl)-1-methylpiperazin-2-one is its role in medicinal chemistry research. Scientists have utilized this compound to design novel drug candidates targeting specific cellular pathways involved in diseases such as cancer and neurodegenerative disorders. The methyl-substituted piperazinone moiety has been shown to exhibit favorable pharmacokinetic properties, including good bioavailability and reduced toxicity.

Moreover, the compound's ability to undergo various coupling reactions has made it a valuable intermediate in organic synthesis. Researchers have employed this compound in the construction of heterocyclic frameworks, which are essential components of many bioactive molecules. The bromine substituent on the pyridine ring serves as an excellent leaving group, facilitating nucleophilic substitution reactions that are critical in forming complex molecular architectures.

In terms of synthesis, 4-(5-Bromo-3-nitropyridin-2-yl)-1-methylpiperazin-2-one is typically prepared through multi-step processes involving both traditional organic chemistry techniques and modern catalytic methods. Recent advancements in catalysis have enabled more efficient syntheses, reducing reaction times and improving yields. These improvements are particularly important for scaling up production to meet the demands of preclinical studies.

The application of computational chemistry tools has also shed light on the electronic properties and potential interactions of this compound with biological targets. Molecular modeling studies have revealed that the nitro group on the pyridine ring contributes significantly to the compound's ability to bind to specific protein receptors, which is a key factor in its pharmacological activity.

Looking ahead, the continued exploration of 4-(5-Bromo-3-nitropyridin-2-y l)-1-methylpiperazin-2-one is expected to yield further insights into its potential applications. Its role as a building block in drug discovery and materials science underscores its importance in contemporary chemical research.